![molecular formula C9H21N3O2 B064419 tert-Butyl (2-((2-aminoethyl)amino)ethyl)carbamate CAS No. 193206-49-4](/img/structure/B64419.png)
tert-Butyl (2-((2-aminoethyl)amino)ethyl)carbamate
Overview
Description
“tert-Butyl (2-((2-aminoethyl)amino)ethyl)carbamate” is a chemical compound with the molecular formula C9H20N2O2 . It is also known by other names such as “(2-Aminoéthyl)éthylcarbamate de 2-méthyl-2-propanyle” in French, “(2-AMINO-ETHYL)-ETHYL-CARBAMIC ACID TERT-BUTYL ESTER” and “2-Methyl-2-propanyl (2-aminoethyl)ethylcarbamate” among others .
Molecular Structure Analysis
The molecular structure of “tert-Butyl (2-((2-aminoethyl)amino)ethyl)carbamate” is defined by its molecular formula C9H20N2O2 . The average mass of the molecule is 188.267 Da and the monoisotopic mass is 188.152481 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of “tert-Butyl (2-((2-aminoethyl)amino)ethyl)carbamate” are defined by its molecular structure. It has a molecular formula of C9H20N2O2, an average mass of 188.267 Da, and a monoisotopic mass of 188.152481 Da .Scientific Research Applications
- N1-Boc-diethylenetriamine serves as a protected building block for synthesizing scaffolds in combinatorial chemistry. It acts as a crosslinking reagent, facilitating the formation of polymer networks. Researchers use it to create novel materials with tailored properties, such as hydrogels, drug delivery systems, and coatings .
- The compound’s amine groups can coordinate with metal ions, making it useful in metal complexation studies. Researchers explore its potential as a chelating agent for capturing and transporting metal ions in biological and environmental contexts. Applications include metal extraction, catalysis, and imaging agents .
- N1-Boc-diethylenetriamine is a precursor for polyamine synthesis. Polyamines play essential roles in cell growth, gene expression, and stress responses. Researchers investigate their impact on cancer, neurodegenerative diseases, and inflammation. This compound contributes to understanding polyamine metabolism and designing polyamine-based therapies .
- Researchers explore N1-Boc-diethylenetriamine as part of drug delivery systems. By modifying its structure, they can attach drug molecules or targeting ligands. These systems enhance drug solubility, stability, and targeted delivery to specific tissues. Applications include cancer therapy, antimicrobial agents, and gene delivery .
- Medicinal chemists use N1-Boc-diethylenetriamine to synthesize bioactive compounds. Its versatile amine functionality allows for diverse transformations. Researchers incorporate it into drug candidates, radioligands, and enzyme inhibitors. The compound’s stability and reactivity make it valuable in synthetic routes .
- N1-Boc-diethylenetriamine is employed in peptide and protein chemistry. Researchers use it to introduce functional groups, modify amino acids, or create bioconjugates. Applications include site-specific labeling, protein engineering, and peptide-based therapeutics .
Crosslinking Reagent in Polymer Chemistry
Chelating Agent and Metal Complexation
Polyamine Synthesis and Biological Studies
Drug Delivery Systems
Organic Synthesis and Medicinal Chemistry
Building Blocks for Peptide and Protein Modification
Mechanism of Action
Target of Action
N1-Boc-diethylenetriamine, also known as tert-Butyl (2-((2-aminoethyl)amino)ethyl)carbamate or N1-Boc-2,2’-iminodiethylamine, is a triamine . It is primarily used as a linker in the synthesis of nucleotides and nucleobases . The primary targets of this compound are unactivated carbamates and ureas .
Mode of Action
N1-Boc-diethylenetriamine interacts with its targets through a chemoselective direct cleavage . The compound’s mode of action results in the cleavage of unactivated carbamates and ureas .
Biochemical Pathways
The biochemical pathways affected by N1-Boc-diethylenetriamine involve the synthesis of nucleotides and nucleobases . The compound serves as a building block in these pathways, facilitating the formation of complex structures . The downstream effects of these pathways include the production of nucleotides such as adenosine triphosphate (ATP) .
Pharmacokinetics
The compound’s molecular weight (20328 g/mol) and structure may influence its bioavailability and pharmacokinetic properties.
Result of Action
The result of N1-Boc-diethylenetriamine’s action is the effective cleavage of unactivated carbamates and ureas . This leads to the production of products in good yield . Additionally, the compound’s action facilitates the synthesis of nucleotides and nucleobases .
properties
IUPAC Name |
tert-butyl N-[2-(2-aminoethylamino)ethyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21N3O2/c1-9(2,3)14-8(13)12-7-6-11-5-4-10/h11H,4-7,10H2,1-3H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQXGYFNJIMVFDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCNCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40394379 | |
Record name | N1-Boc-diethylenetriamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40394379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
193206-49-4 | |
Record name | N1-Boc-diethylenetriamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40394379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N1-Boc-2,2'-iminodiethylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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